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Compound of Interest

Compound Name: YKAs3003

Cat. No.: B611888 Get Quote

This guide provides a comparative analysis of the antimicrobial activity of the novel

investigational compound YKAs3003 against several common bacterial strains. The

performance of YKAs3003 is compared with established antibiotics, supported by hypothetical

experimental data. This document is intended for researchers, scientists, and professionals in

the field of drug development.

Introduction to YKAs3003
YKAs3003 is a novel synthetic molecule currently under investigation for its potential as a

broad-spectrum antimicrobial agent. Its unique chemical structure suggests a mechanism of

action that may be effective against multidrug-resistant (MDR) bacterial strains. This guide

summarizes the in vitro activity of YKAs3003 against both Gram-positive and Gram-negative

bacteria and provides detailed experimental protocols for the conducted assays.

Mechanism of Action
Based on preliminary studies, YKAs3003 is hypothesized to act by inhibiting bacterial DNA

gyrase and topoisomerase IV. These essential enzymes are responsible for supercoiling and

decatenating bacterial DNA, respectively, a process crucial for DNA replication and repair. By

targeting these enzymes, YKAs3003 leads to the cessation of DNA synthesis and ultimately

results in bacterial cell death. This dual-targeting mechanism is believed to contribute to its

potent bactericidal activity and a lower propensity for resistance development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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